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Introduction

This technical guide provides a comprehensive overview of 1-Cyclopropylpiperazine
dihydrochloride, a piperazine derivative of interest to researchers and professionals in drug

development and medicinal chemistry. Due to the specificity of the dihydrochloride salt, and the

prevalence of structurally similar compounds in literature and commercial databases, this guide

will address the core compound, 1-Cyclopropylpiperazine, and its dihydrochloride form.

Additionally, it will cover the closely related and widely utilized intermediate, 1-

(Cyclopropylcarbonyl)piperazine hydrochloride, to provide a broader context for its application

in pharmaceutical synthesis.

Piperazine and its derivatives are a cornerstone in the development of new bioactive molecules

due to their versatile structure. The six-membered ring with two nitrogen atoms offers

opportunities for modification, leading to compounds with a wide range of pharmacological

activities, including antipsychotic, antihistamine, antianginal, and antidepressant effects.

1-Cyclopropylpiperazine and its Dihydrochloride
Salt
1-Cyclopropylpiperazine is the parent compound, which, due to its two basic nitrogen atoms,

can readily form a dihydrochloride salt.
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Chemical Identification
1-Cyclopropylpiperazine

(Base)

1-Cyclopropylpiperazine

Dihydrochloride

IUPAC Name 1-cyclopropylpiperazine
1-cyclopropylpiperazin-1,4-

diium dichloride

CAS Number 20327-23-5[1] Not readily available

Molecular Formula C₇H₁₄N₂[1] C₇H₁₆Cl₂N₂

Molecular Weight 126.20 g/mol [1] 199.12 g/mol

Structure

Physicochemical Properties
The following table summarizes the known quantitative data for 1-Cyclopropylpiperazine. Data

for the dihydrochloride salt is not extensively published and would be expected to have a

higher melting point and greater solubility in aqueous solutions compared to the free base.

Property Value for 1-Cyclopropylpiperazine (Base)

Molecular Weight 126.20 g/mol [1]

Appearance Yellow oil[2]

Boiling Point Not available

Melting Point Not available

Solubility Soluble in methanol[2]

Experimental Protocols
Synthesis of 1-Cyclopropylpiperazine

A common method for the synthesis of 1-Cyclopropylpiperazine involves the deprotection of a

protected piperazine derivative.[2]

Starting Material: tert-butyl 4-cyclopropylpiperazine-1-carboxylate
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Reagents: 4 M HCl in 1,4-dioxane, ether

Procedure:

Dissolve tert-butyl 4-cyclopropylpiperazine-1-carboxylate (3.50 mmol) in a 4 M HCl

solution in 1,4-dioxane (17.50 mmol).[2]

Stir the reaction mixture at room temperature for 3 hours under a nitrogen atmosphere.[2]

Upon completion, filter the mixture and wash the solid with ether to obtain the crude

product as a white solid.[2]

Purify the crude product by ion-exchange chromatography to yield 1-cyclopropylpiperazine

as a yellow oil.[2]

Formation of 1-Cyclopropylpiperazine Dihydrochloride

The dihydrochloride salt can be prepared by treating the free base with two equivalents of

hydrochloric acid.

Starting Material: 1-Cyclopropylpiperazine

Reagents: Hydrochloric acid (e.g., in ethanol or ether)

General Procedure:

Dissolve 1-Cyclopropylpiperazine in a suitable organic solvent such as ethanol or diethyl

ether.

Slowly add two molar equivalents of a solution of hydrochloric acid in the same solvent

with stirring.

The dihydrochloride salt will precipitate out of the solution.

Collect the precipitate by filtration, wash with cold solvent, and dry under vacuum.

Synthesis Workflow
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tert-butyl 4-cyclopropylpiperazine-1-carboxylate

Deprotection

4 M HCl in 1,4-dioxane

Crude 1-Cyclopropylpiperazine HCl Ion-exchange Chromatography 1-Cyclopropylpiperazine (Base)
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Synthesis of 1-Cyclopropylpiperazine Dihydrochloride

Biological Activities and Applications
1-Cyclopropylpiperazine is a valuable building block in medicinal chemistry. Its derivatives have

been investigated for a range of biological activities. It has been utilized in the preparation of:

Histamine H3 Antagonists: Compounds with potential applications in treating neurological

and cognitive disorders.[2]

CSF-1R Kinase Inhibitors: These have been explored for their potential in treating

inflammatory diseases and certain cancers.[2]

Cysteine Protease Inhibitors: Investigated for various therapeutic applications.[2]

Antibacterial Agents: As N-oxides for treating infections, including those caused by

Helicobacter.[2]

Application Overview

1-Cyclopropylpiperazine Core Structure

Histamine H3 Antagonists CSF-1R Kinase Inhibitors Cysteine Protease Inhibitors Antibacterial Agents
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Applications of the 1-Cyclopropylpiperazine Scaffold

1-(Cyclopropylcarbonyl)piperazine Hydrochloride
This compound is a closely related derivative that features a carbonyl group and is a

monohydrochloride salt. It is a key intermediate in the synthesis of several pharmaceuticals.

Chemical Identification
1-

(Cyclopropylcarbonyl)pipera

zine (Base)

1-

(Cyclopropylcarbonyl)pipera

zine Hydrochloride

IUPAC Name
cyclopropyl(piperazin-1-

yl)methanone

cyclopropyl(piperazin-1-

yl)methanone;hydrochloride[3]

CAS Number 59878-57-8[4][5] 1021298-67-8[6][7]

Molecular Formula C₈H₁₄N₂O[4][5] C₈H₁₅ClN₂O[7]

Molecular Weight 154.21 g/mol [5] 190.67 g/mol [7]

Structure

Physicochemical Properties
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Property

Value for 1-

(Cyclopropylcarbonyl)pipera

zine (Base)

Value for 1-

(Cyclopropylcarbonyl)pipera

zine Hydrochloride

Molecular Weight 154.21 g/mol [5] 190.67 g/mol [7]

Appearance White to off-white powder[8]
White to off-white crystalline

powder[7]

Melting Point 70-75 °C[8] 175-179 °C[9]

Boiling Point 120 °C at 0.15 mmHg Not available

Solubility
Soluble in water, alcohols, and

most organic solvents[8]
Soluble in water[9]

Density 1.087 g/mL at 25 °C Not available

Experimental Protocols
Synthesis of 1-(Cyclopropylcarbonyl)piperazine Hydrochloride

This compound is typically synthesized via the deprotection of a Boc-protected precursor.[10]

[11]

Starting Material: tert-butyl 4-(cyclopropanecarbonyl)piperazine-1-carboxylate

Reagents: Hydrochloric acid in methanol or trifluoroacetic acid followed by an acyl chloride.

[10][11]

Procedure (using HCl in Methanol):[10]

Prepare a stirring solution of tert-butyl 4-(cyclopropanecarbonyl)piperazine-1-carboxylate

(14.5 mmol) in methanol (15 mL).[10]

Slowly add a 3M solution of hydrochloric acid in methanol (15 mL) at 0 °C.[10]

Allow the reaction mixture to stir at room temperature overnight.[10]
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Remove the solvent under reduced pressure to yield cyclopropyl(piperazin-1-

yl)methanone hydrochloride as an off-white solid.[10]

Synthesis Workflow

tert-butyl 4-(cyclopropanecarbonyl)
piperazine-1-carboxylate

Deprotection and
Salt Formation

HCl in Methanol

1-(Cyclopropylcarbonyl)piperazine
Hydrochloride

Click to download full resolution via product page

Synthesis of 1-(Cyclopropylcarbonyl)piperazine HCl

Applications in Drug Development
1-(Cyclopropylcarbonyl)piperazine hydrochloride is a crucial intermediate in the synthesis of

several important pharmaceutical compounds.

Olaparib Intermediate: It is a key building block in the manufacturing of Olaparib, a PARP

inhibitor used in cancer therapy.[5]

Esaprazole Analogs: This compound is used in the synthesis of Esaprazole analogs, which

have shown potential neuroprotective properties and sigma-1 receptor binding activity in

vitro.[6][12]

Drug Discovery: Its structure makes it a versatile starting material for creating a diverse

range of molecules for drug discovery programs, particularly those targeting neurological

disorders.[13][14]

Conclusion
1-Cyclopropylpiperazine dihydrochloride, along with its related derivatives, represents a

class of compounds with significant utility in medicinal chemistry and pharmaceutical

development. While the dihydrochloride salt of 1-Cyclopropylpiperazine is not as commonly

documented as other related structures, the parent compound is a valuable scaffold for the
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synthesis of various biologically active molecules. The commercially prominent 1-

(Cyclopropylcarbonyl)piperazine hydrochloride serves as a critical intermediate in the

production of established and investigational drugs. A clear understanding of the synthesis and

properties of these compounds is essential for researchers and scientists working on the

discovery and development of new therapeutics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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